1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine

• IUPAC Name: [4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazin-1-yl]-(2-methylfuran-3-yl)methanone
• InChI: InChI=1S/C20H21N3O3S/c1-14-17(7-12-26-14)19(24)22-8-10-23(11-9-22)20-21-18(13-27-20)15-3-5-16(25-2)6-4-15/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: FNBHEKMHAZRSGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N2CCN(CC2)C3=NC(=CS3)C4=CC=C(C=C4)OC
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine, also known as MTIP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MTIP belongs to the class of piperazine compounds and has shown promising results in various scientific research studies.

Scientific Research Applications

1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine has been extensively studied in scientific research for its potential therapeutic applications. It has been found to be a potent and selective antagonist of the dopamine D4 receptor. 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine has shown promising results in the treatment of various psychiatric disorders such as schizophrenia, bipolar disorder, and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use in the treatment of drug addiction and Parkinson's disease.

Mechanism of Action

1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine works by blocking the dopamine D4 receptor, which is involved in the regulation of mood, behavior, and cognition. By blocking this receptor, 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine can modulate the activity of dopamine in the brain, which can lead to the improvement of various psychiatric disorders.
Biochemical and Physiological Effects:
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine has been found to have several biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the prefrontal cortex, which is involved in cognitive function. 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine has several advantages for lab experiments. It is a highly selective antagonist of the dopamine D4 receptor, which makes it a valuable tool for studying the role of this receptor in various psychiatric disorders. However, 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to use in certain experiments. It also has a short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine. One direction is to study its potential use in the treatment of drug addiction. 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine has shown promising results in preclinical studies for its ability to reduce drug-seeking behavior. Another direction is to study its potential use in the treatment of Parkinson's disease. 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine has been found to improve motor function in animal models of Parkinson's disease. Additionally, further studies are needed to understand the long-term effects of 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine on the brain and its potential use in clinical settings.
Conclusion:
In conclusion, 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a potent and selective antagonist of the dopamine D4 receptor and has shown promising results in the treatment of various psychiatric disorders. 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-(2-methyl-3-furoyl)piperazine, including its potential use in the treatment of drug addiction and Parkinson's disease.